Cas no 2361643-75-4 (Methyl 4-(bromomethyl)isothiazole-5-carboxylate)
2361643-75-4 structure
Product Name:Methyl 4-(bromomethyl)isothiazole-5-carboxylate
CAS No:2361643-75-4
MF:C6H6BrNO2S
MW:236.086339473724
CID:6155608
PubChem ID:139026819
Update Time:2024-01-06
Methyl 4-(bromomethyl)isothiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2361643-75-4
- methyl 4-(bromomethyl)-1,2-thiazole-5-carboxylate
- METHYL 4-(BROMOMETHYL)ISOTHIAZOLE-5-CARBOXYLATE
- EN300-7427270
- AT21213
- Methyl 4-(bromomethyl)isothiazole-5-carboxylate
-
- Inchi： 1S/C6H6BrNO2S/c1-10-6(9)5-4(2-7)3-8-11-5/h3H,2H2,1H3
- InChI Key： JMWJNZIEMFLCLA-UHFFFAOYSA-N
- SMILES： BrCC1C=NSC=1C(=O)OC
Computed Properties
- Exact Mass: 234.93026g/mol
- Monoisotopic Mass: 234.93026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 67.4Ų
Methyl 4-(bromomethyl)isothiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7427270-0.05g |
methyl 4-(bromomethyl)-1,2-thiazole-5-carboxylate |
2361643-75-4 | 95% | 0.05g |
$252.0 | 2024-05-24 | |
| Enamine | EN300-7427270-0.1g |
methyl 4-(bromomethyl)-1,2-thiazole-5-carboxylate |
2361643-75-4 | 95% | 0.1g |
$376.0 | 2024-05-24 | |
| Enamine | EN300-7427270-0.25g |
methyl 4-(bromomethyl)-1,2-thiazole-5-carboxylate |
2361643-75-4 | 95% | 0.25g |
$538.0 | 2024-05-24 | |
| Enamine | EN300-7427270-0.5g |
methyl 4-(bromomethyl)-1,2-thiazole-5-carboxylate |
2361643-75-4 | 95% | 0.5g |
$847.0 | 2024-05-24 | |
| Enamine | EN300-7427270-1.0g |
methyl 4-(bromomethyl)-1,2-thiazole-5-carboxylate |
2361643-75-4 | 95% | 1.0g |
$1086.0 | 2024-05-24 | |
| Enamine | EN300-7427270-2.5g |
methyl 4-(bromomethyl)-1,2-thiazole-5-carboxylate |
2361643-75-4 | 95% | 2.5g |
$2127.0 | 2024-05-24 | |
| Enamine | EN300-7427270-5.0g |
methyl 4-(bromomethyl)-1,2-thiazole-5-carboxylate |
2361643-75-4 | 95% | 5.0g |
$3147.0 | 2024-05-24 | |
| Enamine | EN300-7427270-10.0g |
methyl 4-(bromomethyl)-1,2-thiazole-5-carboxylate |
2361643-75-4 | 95% | 10.0g |
$4667.0 | 2024-05-24 | |
| Aaron | AR028K17-50mg |
methyl4-(bromomethyl)-1,2-thiazole-5-carboxylate |
2361643-75-4 | 95% | 50mg |
$372.00 | 2025-02-16 | |
| Aaron | AR028K17-100mg |
methyl4-(bromomethyl)-1,2-thiazole-5-carboxylate |
2361643-75-4 | 95% | 100mg |
$542.00 | 2025-02-16 |
Methyl 4-(bromomethyl)isothiazole-5-carboxylate Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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